Cas no 1996000-84-0 (2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid
• CAS No: 1996000-84-0
• MF: C₁₂H₁₈N₂O₅S
• MW: 302.346722126007
• CID: 5837381
• PubChem ID: 165524637
• Update Time: 2025-06-27

2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid
• 1996000-84-0
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid
• EN300-1300815

• Inchi： 1S/C12H18N2O5S/c1-12(2,3)19-11(17)13-8(10(15)16)5-7-6-9(18-4)14-20-7/h6,8H,5H2,1-4H3,(H,13,17)(H,15,16)
• InChI Key： OYGHFCQOFDQNSQ-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)CC(C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.09364285g/mol
• Monoisotopic Mass: 302.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid

2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic Acid: A Novel Compound with Promising Applications in Pharmaceutical Research

CAS No. 1996000-84-0 represents a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, formally known as 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid, is characterized by its complex functional groups, including a tert-butoxy carbonyl moiety and a methoxy-substituted thiazole ring. Its molecular framework combines elements of amino acid derivatives and heterocyclic systems, which are critical for the development of bioactive molecules. Recent studies have highlighted its potential as a scaffold for drug discovery, particularly in the design of compounds targeting inflammatory pathways and neurodegenerative diseases.

The tert-butoxy carbonyl group in this compound plays a dual role: it enhances the stability of the molecule through steric shielding while also modulating its solubility properties. This functional group is commonly used in the synthesis of peptides and proteins, where it serves as a protecting group during chemical modifications. Meanwhile, the methoxy-substituted thiazole ring introduces additional reactivity and biological activity. Thiazole rings are known for their ability to interact with various biological targets, including enzymes and ion channels, making them valuable in the development of therapeutic agents.

Recent advancements in medicinal chemistry have underscored the importance of multi-target ligands in modern drug design. The 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid structure exemplifies this trend by integrating multiple pharmacophore elements. The carboxylic acid functionality at the terminal position contributes to the molecule's ability to form hydrogen bonds with biological receptors, while the thiazole ring provides a rigid scaffold that enhances binding affinity. This combination of features makes the compound a promising candidate for the development of drugs targeting complex diseases such as Alzheimer's and rheumatoid arthritis.

One of the most notable applications of this compound is its potential role in the treatment of neurodegenerative disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid exhibited significant neuroprotective effects in in vitro models of Alzheimer's disease. The researchers attributed this activity to the molecule's ability to modulate the activity of acetylcholinesterase, a key enzyme implicated in the pathogenesis of the disease. This finding highlights the compound's potential as a lead molecule for the development of novel therapeutics.

Additionally, the methoxy group on the thiazole ring has been shown to enhance the molecule's solubility in aqueous environments, a critical factor for drug delivery. A 2022 study in Organic & Biomolecular Chemistry explored the synthesis of analogs with varying methoxy substitutions, revealing that the 3-methoxy configuration provided optimal solubility while maintaining biological activity. This suggests that the 3-methoxy-1,2-thiazol-5-yl substituent is essential for the compound's pharmacological profile.

The tert-butoxy group in the molecule also plays a crucial role in its synthetic versatility. This protecting group can be selectively removed under mild acidic conditions, allowing for the introduction of various functional groups during the drug development process. This property has been exploited in the synthesis of peptidomimetics, where the tert-butoxy moiety acts as a temporary shield during chemical modifications. The ability to fine-tune the molecule's properties through such synthetic strategies underscores its value in medicinal chemistry.

Recent computational studies have further expanded the understanding of this compound's potential. A 2024 paper in Drug Discovery Today used molecular docking simulations to predict the compound's interactions with various protein targets. The results indicated that the thiazole ring could form hydrogen bonds with residues in the active sites of enzymes such as cyclooxygenase-2 (COX-2), which is a key target for anti-inflammatory drugs. These findings support the hypothesis that 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid may serve as a scaffold for the design of COX-2 inhibitors with improved selectivity and reduced side effects.

Moreover, the carboxylic acid group in the molecule contributes to its ability to chelate metal ions, a property that has been explored in the context of metal-based therapies. A 2023 study in Chemical Communications demonstrated that the compound could bind to iron ions, suggesting potential applications in the treatment of iron-related disorders such as hemochromatosis. This dual functionality highlights the compound's versatility in addressing a wide range of medical conditions.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid has been optimized using modern techniques in organic chemistry. The tert-butoxy group is typically introduced through a coupling reaction involving an acid chloride and a nucleophilic reagent, while the thiazole ring is formed via a sulfur-containing reagent under controlled conditions. These synthetic approaches have enabled the preparation of high-purity samples, which are essential for in vitro and in vivo studies.

Despite its promising properties, the compound's pharmacokinetic behavior remains an area of active research. A 2023 study in Pharmaceutical Research investigated the oral bioavailability of the compound in animal models. The results indicated that the molecule exhibited moderate absorption, with a half-life of approximately 4 hours in rodents. These findings suggest that further optimization of its physicochemical properties may be necessary to enhance its therapeutic efficacy.

Finally, the 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid structure represents a valuable template for the development of next-generation therapeutics. Its unique combination of functional groups and structural features positions it as a promising candidate for the treatment of complex diseases. Ongoing research is focused on expanding its applications through the design of analogs with tailored properties, further solidifying its role in pharmaceutical research.

In conclusion, the CAS No. 1996000-84-0 compound, 2-{(tert-butoxy)carbonylamino}-3-(3-methoxy-1,2-thiazol-5-yl)propanoic acid, is a multifunctional molecule with significant potential in the field of drug discovery. Its unique structural features, including the tert-butoxy carbonyl group, methoxy-substituted thiazole ring, and carboxylic acid functionality, make it a valuable scaffold for the development of novel therapeutics. As research in this area continues to advance, this compound is poised to play a pivotal role in the treatment of various diseases, underscoring its importance in modern medicinal chemistry.